Cas no 59953-98-9 (1-oxidoquinolin-1-ium-3-ol)

1-oxidoquinolin-1-ium-3-ol structure
1-oxidoquinolin-1-ium-3-ol structure
Product Name:1-oxidoquinolin-1-ium-3-ol
CAS No:59953-98-9
MF:C9H7NO2
MW:161.157382249832
CID:1617801
PubChem ID:595234
Update Time:2025-04-21

1-oxidoquinolin-1-ium-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-oxidoquinolin-1-ium-3-ol
    • 3-Quinolinol 1-oxide
    • CTK1D8979
    • AC1LC6K0
    • SureCN4164409
    • 3-hydroxyquinoline N-oxide
    • 3-hydroxyquinoline-1-oxide
    • SCHEMBL4164409
    • 59953-98-9
    • DTXSID80344232
    • DB-083010
    • 3-Hydroxyquinoline 1-oxide
    • Inchi: 1S/C9H7NO2/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6,11H
    • InChI Key: WXOCAKHNPIOFBW-UHFFFAOYSA-N
    • SMILES: OC1=C[N+](=C2C=CC=CC2=C1)[O-]

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 45.7Ų

Experimental Properties

  • PSA: 45.69000
  • LogP: 1.97390
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